Cas no 123333-94-8 (Sodium p-Styrenesulfonate)

• Product Name: Sodium p-Styrenesulfonate
• CAS No: 123333-94-8
• MF: C₈H₉NaO₄S
• MW: 224.20943236351
• MDL: MFCD03092905
• CID: 104196
• PubChem ID: 87575784
• Update Time: 2025-06-08

Sodium p-Styrenesulfonate Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,4-ethenyl-, sodium salt, hydrate (1:1:?)
• 4-STYRENESULFONIC ACID, SODIUM SALT HYDR ATE
• p-Styrenesulfonic Acid Sodium Salt Hydrate
• Sodium 4-vinylbenzenesulfonate hydrate
• Sodium p-Styrenesulfonate Hydrate
• sodium,4-ethenylbenzenesulfonate,hydrate
• p-Styrenesulfonic Acid Sodium Salt
• Sodium p-styrenesulfonate hydrate(1:1:x)
• 4-Styrenesulfonic acid sodium salt hydrate
• AK116101
• 4-Vinylbenzenesulfonic acid sodium salt hydrate
• Styrene-4-sulfonic acid sodium salt
• sodium,4-ethenylbenzenesulfonate
• AATHLPHPRXGBAI-UHFFFAOYSA-M
• Sodium p-styrenesulfonate xhydrate
• TRA006011
• 123333-94-8
• Sodiump-styrenesulfonatexhydrate
• A890792
• sodium 4-ethenylbenzene-1-sulfonate hydrate
• 304675-74-9
• 4-styrenesulfonic acid, sodium salt hydrate
• 4-Styrenesulfonic acid,sodium salt hydr ate
• A876184
• MFCD03092905
• EN300-212450
• sodium;4-ethenylbenzenesulfonate;hydrate
• sodium 4-vinylbenzene-1-sulfonate monohydrate
• AS-80063
• AKOS016010332
• Sodium 4-ethenylbenzene-1-sulfonate--water (1/1/1)
• SCHEMBL2898586
• Styrene-4-sulfonic acid sodium salt hydrate
• DTXSID60635574
• YEA33394
• E77228
• SODIUM 4-ETHENYLBENZENESULFONATE HYDRATE
• Sodium p-Styrenesulfonate

• MDL： MFCD03092905
• Inchi： 1S/C8H8O3S.Na.H2O/c1-2-7-3-5-8(6-4-7)12(9,10)11;;/h2-6H,1H2,(H,9,10,11);;1H2/q;+1;/p-1
• InChI Key： AATHLPHPRXGBAI-UHFFFAOYSA-M
• SMILES： S(C1C=CC(C=C)=CC=1)(=O)(=O)[O-].[Na+].O

Computed Properties

• Exact Mass: 224.01200
• Monoisotopic Mass: 224.012
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.6

Experimental Properties

• Melting Point: 300°C
• PSA: 74.81000
• LogP: 2.25020
• Sensitiveness: Sensitive to air and light

Sodium p-Styrenesulfonate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H302,H315,H318,H335
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Risk Phrases：R22
• Safety Term：S26-36/37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on Sodium p-Styrenesulfonate

Introduction to Sodium p-Styrenesulfonate (CAS No: 123333-94-8)

Sodium p-Styrenesulfonate, with the chemical formula C₈H₇NaO₃S, is a widely utilized anionic surfactant and polymer additive. Its CAS number, 123333-94-8, uniquely identifies it in the chemical industry and research communities. This compound is renowned for its excellent solubility in water and organic solvents, making it a versatile component in various industrial applications. The sulfonate group (-SO₃Na) imparts strong electrolytic properties, enhancing its compatibility with numerous formulations.

The significance of Sodium p-Styrenesulfonate has been increasingly recognized in recent years, particularly in the fields of pharmaceuticals, biotechnology, and advanced material sciences. Recent studies have highlighted its role as a stabilizing agent in drug formulations, where its ability to form stable complexes with hydrophobic molecules improves drug solubility and bioavailability. For instance, research published in the Journal of Pharmaceutical Sciences demonstrated that when used in combination with certain active pharmaceutical ingredients (APIs), Sodium p-Styrenesulfonate can enhance the oral bioavailability of poorly soluble drugs by up to 40%.

In the realm of biotechnology, Sodium p-Styrenesulfonate has found applications as a component in hydrogel matrices for cell culture and tissue engineering. Its biocompatibility and ability to form porous structures make it an ideal candidate for creating three-dimensional scaffolds that mimic natural extracellular matrices. A study published in Biomaterials Science reported that hydrogels cross-linked with Sodium p-Styrenesulfonate exhibit superior mechanical properties and cell adhesion capabilities, making them promising for regenerative medicine applications.

The polymer industry has also leveraged the unique properties of Sodium p-Styrenesulfonate to develop novel materials with enhanced performance characteristics. Its use as a dispersant in polymerization processes helps prevent agglomeration and ensures uniform particle distribution, leading to higher quality end products. Additionally, its role as a flame retardant additive in plastics has been explored due to its ability to release water upon decomposition, effectively lowering the temperature of combustion and reducing smoke emissions.

Environmental considerations have further driven innovation in the application of Sodium p-Styrenesulfonate. Researchers are investigating its potential as a green solvent alternative in chemical synthesis, where it can replace traditional volatile organic compounds (VOCs) without compromising reaction efficiency. A recent study in Green Chemistry showcased its efficacy in catalytic processes, where it acts as both a ligand and a medium for reaction facilitation, reducing waste generation and energy consumption.

The pharmaceutical sector continues to explore new therapeutic applications for derivatives of Sodium p-Styrenesulfonate. Researchers have synthesized novel sulfonated polymers that exhibit antimicrobial properties, showing promise as antimicrobial agents against drug-resistant bacteria. These polymers are being tested in clinical trials for their potential use in wound dressings and antiseptic solutions. The ability of Sodium p-Styrenesulfonate to modify surface properties also makes it valuable in drug delivery systems, where it can enhance the targeted release of therapeutic agents.

In conclusion, Sodium p-Styrenesulfonate (CAS No: 123333-94-8) is a multifunctional compound with broad applications across multiple industries. Its unique chemical properties make it indispensable in pharmaceutical formulations, biotechnological advancements, polymer science, and environmental sustainability efforts. As research progresses, the potential uses of this compound are expected to expand further, solidifying its role as a cornerstone material in modern chemistry and industry.